Cas no 1788663-00-2 (6-chloro-5-methyl-N-[3-(4-methylbenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]pyridine-3-sulfonamide)

• Product Name: 6-chloro-5-methyl-N-[3-(4-methylbenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]pyridine-3-sulfonamide
• CAS No: 1788663-00-2
• MF: C₂₀H₁₉ClN₄O₃S
• MW: 430.907861948013
• CID: 6099411
• PubChem ID: 86792162
• Update Time: 2025-09-20

6-chloro-5-methyl-N-[3-(4-methylbenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]pyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• AKOS033542699
• EN300-26621195
• 1788663-00-2
• 6-chloro-5-methyl-N-[3-(4-methylbenzoyl)-5H,6H,7H-pyrrolo[1,2-a]imidazol-2-yl]pyridine-3-sulfonamide
• Z1688237133
• 6-chloro-5-methyl-N-[3-(4-methylbenzoyl)-6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-2-yl]pyridine-3-sulfonamide

• Inchi： 1S/C20H19ClN4O3S/c1-12-5-7-14(8-6-12)18(26)17-20(23-16-4-3-9-25(16)17)24-29(27,28)15-10-13(2)19(21)22-11-15/h5-8,10-11,24H,3-4,9H2,1-2H3
• InChI Key： HVHMRZRJDWQHHL-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C=C(C=N1)S(NC1=C(C(C2C=CC(C)=CC=2)=O)N2C(CCC2)=N1)(=O)=O

Computed Properties

• Exact Mass: 430.0866393g/mol
• Monoisotopic Mass: 430.0866393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 707
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones